1-(Dibromomethyl)-2-nitrobenzene

• IUPAC Name: 1-(dibromomethyl)-2-nitrobenzene
• InChI: InChI=1S/C7H5Br2NO2/c8-7(9)5-3-1-2-4-6(5)10(11)12/h1-4,7H
• InChI Key: HETXONIWLNSRGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(Br)Br)[N+](=O)[O-]
• Molecular Formula: C7H5Br2NO2
• DSSTOX Substance ID: DTXSID50454014
• Molecular Weight: 294.93 g/mol
• CAS No.: 65962-15-4

Description

1-(Dibromomethyl)-2-nitrobenzene is an organic compound characterized by the presence of a dibromomethyl group and a nitro group attached to a benzene ring

Scientific Research Applications

1-(Dibromomethyl)-2-nitrobenzene has several scientific research applications:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Materials Science: The compound is used in the development of advanced materials, such as polymers and resins, due to its ability to undergo various chemical modifications.

Medicinal Chemistry: Research is ongoing to explore its potential as a building block for the synthesis of biologically active compounds with antimicrobial and anticancer properties.

Environmental Chemistry: It is studied for its potential use in the degradation of environmental pollutants through advanced oxidation processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Dibromomethyl)-2-nitrobenzene can be synthesized through the bromination of 2-nitrotoluene. The process involves the following steps:

Nitration of Toluene: Toluene is nitrated using a mixture of concentrated sulfuric acid and nitric acid to produce 2-nitrotoluene.

Bromination: 2-nitrotoluene is then subjected to bromination using bromine in the presence of a catalyst such as iron or aluminum bromide. The reaction is typically carried out at a controlled temperature to ensure selective bromination at the benzylic position, resulting in the formation of this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and optimize yield. The use of advanced purification techniques, such as recrystallization and distillation, ensures the production of high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: 1-(Dibromomethyl)-2-nitrobenzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The dibromomethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines, thiols, and alkoxides, leading to the formation of substituted benzene derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or using chemical reducing agents like tin(II) chloride.

Oxidation: The compound can undergo oxidation reactions, where the dibromomethyl group is oxidized to a carboxylic acid group using oxidizing agents like potassium permanganate.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide, sodium ethoxide, or primary amines are commonly used. The reactions are typically carried out in polar solvents like ethanol or methanol at elevated temperatures.

Reduction: Hydrogen gas with a palladium catalyst or tin(II) chloride in hydrochloric acid is used under mild conditions.

Oxidation: Potassium permanganate in an alkaline medium is used for oxidation reactions.

Major Products:

Nucleophilic Substitution: Substituted benzene derivatives with various functional groups.

Reduction: 1-(Aminomethyl)-2-nitrobenzene.

Oxidation: 1-(Carboxymethyl)-2-nitrobenzene.

Mechanism of Action

The mechanism of action of 1-(Dibromomethyl)-2-nitrobenzene involves its reactivity towards nucleophiles and electrophiles. The dibromomethyl group acts as an electrophilic center, making it susceptible to nucleophilic attack. The nitro group, being an electron-withdrawing group, enhances the electrophilicity of the dibromomethyl group, facilitating various substitution reactions. The compound’s reactivity is also influenced by the resonance stabilization provided by the benzene ring.

Comparison with Similar Compounds

1-(Bromomethyl)-2-nitrobenzene: Similar structure but with only one bromine atom in the methyl group.

2-Nitrobenzyl Bromide: Contains a nitro group and a bromomethyl group attached to the benzene ring.

1-(Dichloromethyl)-2-nitrobenzene: Similar structure but with chlorine atoms instead of bromine.

Uniqueness: 1-(Dibromomethyl)-2-nitrobenzene is unique due to the presence of two bromine atoms in the methyl group, which significantly enhances its reactivity compared to similar compounds with fewer halogen atoms. This increased reactivity makes it a valuable intermediate in organic synthesis and materials science.

Synthesis routes and methods

Procedure details

A forced circulation apparatus is charged with a solution of 274 g (2 moles) of o-nitrotoluene in 3000 g (about 2 liters) of carbon tetrachloride and also with an aqueous solution containing 500 ml of water, 453 g (4.4 moles) of sodium bromide and 10 g of disodium hydrogen phosphate (0.08 mole). The mixture is circulated around a 150 watt sodium high-pressure lamp and heated to reflux. Under reflux and irradiation, 340 g (4.8 moles) of chlorine gas are introduced and simultaneously the pH value is kept constantly at 6 to 6.5 by the dropwise addition of aqueous sodium hydroxide solution. The chlorine gas must be introduced at such a rate that the bromine set free is always just consumed. In the course of about 6 hours the addition of chlorine is complete and virtually the entire amount has been reacted to o-nitrotoluene. After cooling, the phases are separated and the carbon tetrachloride phase is concentrated, affording 570 g of o-nitrobenzal bromide (content 99%).